Cas no 5428-24-0 ( )

• Product name: &nbsp
• CAS No: 5428-24-0
• MF: C₁₅H₁₀BrN
• MW: 284.150602817535
• CID: 940457
• PubChem ID: 224421

  Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-phenylquinoline
• 3-Brom-2-phenylchinolin
• 3-Brom-2-phenyl-chinolin
• 3-bromo-2-phenyl-quinoline
• AC1L5DA5
• AC1Q25ZH
• AG-J-58709
• AR-1F2218
• CTK5A0325
• NSC12823
• DTXSID70279488
• SCHEMBL10509422
• 5428-24-0
• NSC-12823
•  

• Inchi： InChI=1S/C15H10BrN/c16-13-10-12-8-4-5-9-14(12)17-15(13)11-6-2-1-3-7-11/h1-10H
• InChI Key： MRZHNQDZIKSHMQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=CC=CC=C3C=C2Br

Computed Properties

• Exact Mass: 282.9997
• Monoisotopic Mass: 283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.433
• Boiling Point: 379.6°C at 760 mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.674
• PSA: 12.89